Cas no 2172168-95-3 (2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid)

• Product Name: 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid
• CAS No: 2172168-95-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6290458
• PubChem ID: 165745442
• Update Time: 2025-08-05

2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid
• 2172168-95-3
• EN300-1483965
• 2-[N-tert-butyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid

• Inchi： 1S/C28H36N2O5/c1-27(2,3)23(15-24(31)30(16-25(32)33)28(4,5)6)29-26(34)35-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22-23H,15-17H2,1-6H3,(H,29,34)(H,32,33)
• InChI Key： AJOIEWHGBXAXFS-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(CC(=O)O)C(C)(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid

2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic Acid: A Comprehensive Overview

The compound with CAS number 2172168-95-3, known as 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tert-butyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanamidoacetic acid backbone. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and therapeutic agents. The Fmoc group, in particular, is well-known for its role as a protecting group in peptide synthesis, enabling precise control over the reactivity of amino groups during complex molecular constructions. This makes the compound an invaluable tool in the synthesis of bioactive molecules and customized polymers.

The tert-butyl group incorporated into this molecule serves as a bulky substituent, which can influence the steric environment around the amino group. This steric hindrance can be exploited to modulate the reactivity of the compound in various chemical reactions, making it suitable for applications in asymmetric synthesis and catalysis. Additionally, the 4,4-dimethyl substitution on the pentanamidoacetic acid backbone enhances the molecule's stability and solubility properties, further broadening its applicability.

From a synthetic perspective, this compound is typically prepared through multi-step reactions involving carefully controlled conditions to ensure high yields and purity. The synthesis often begins with the preparation of intermediate compounds that incorporate the Fmoc group and the tert-butyl group, followed by subsequent coupling reactions to assemble the final product. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize these processes, ensuring scalability and reproducibility.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been utilized as a precursor for bioactive peptides and small molecules due to its ability to serve as a versatile building block. Researchers have also explored its potential in materials science, where it can act as a monomer for synthesizing functional polymers with tailored properties such as high thermal stability or selective recognition capabilities.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its electronic structure, conformational flexibility, and interaction patterns with other molecules. These studies have been instrumental in guiding experimental efforts toward optimizing its use in practical applications.

Moreover, this compound's compatibility with modern analytical techniques has facilitated its characterization using advanced tools such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have enabled researchers to confirm its molecular structure and investigate its physical properties in detail.

In conclusion, 2-N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoacetic acid represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new possibilities for its use, this compound is poised to make significant contributions to the advancement of science and technology.